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Compound of Interest

Compound Name: Sulfo-Cy5 azide

Cat. No.: B15556027

For researchers, scientists, and drug development professionals, the integration of fluorescent
probes is a cornerstone of modern molecular analysis. Sulfo-Cy5 azide, a water-soluble and
far-red fluorescent dye, is a valuable tool for "click chemistry" applications. While its utility is
significant, a thorough understanding of its safety profile is paramount for secure and effective
laboratory use. This guide provides an in-depth overview of the safety data sheet (SDS)
information for Sulfo-Cy5 azide, alongside experimental protocols and handling workflows.

Chemical and Physical Properties

Sulfo-Cy5 azide is a sulfonated cyanine dye, a modification that confers high water solubility,
making it particularly suitable for labeling biological molecules in aqueous environments without
the need for organic co-solvents.[1][2] This property is advantageous for working with delicate
proteins that may be prone to denaturation.[2] The sulfonate groups also help to reduce the
fluorescence quenching that can occur from dye-dye interactions.[2]
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Property Data

Molecular Formula C37H48N6010S3

Molecular Weight ~833 g/mol

Appearance Blue solid

Solubility High solubility in water, DMSO, and DMF.[3][4]
Excitation Maximum ~646-649 nm

Emission Maximum ~662-671 nm

Extinction Coefficient ~250,000 - 271,000 cm~—tM~1

Store at -20°C in the dark for up to 24 months.
[1][2] It can be transported at room temperature

Storage Conditions for up to 3 weeks.[1][2] Stock solutions should
be stored at -20°C or -80°C and used within 1 to
6 months.[5]

Hazard Identification and Safety Precautions

While many suppliers state that Sulfo-Cy5 azide is not classified as a hazardous substance or
mixture, it is crucial to handle all laboratory chemicals with caution as the hazards may not
have been thoroughly investigated.[6][7][8]

General Precautions:

Avoid contact with skin and eyes.[9]

Avoid inhalation of dust.[7][9]

Wear suitable protective clothing.[9]

Handle in a well-ventilated area.[9]

Personal Protective Equipment (PPE)
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PPE Type

Recommendation

Eye/Face Protection

Safety glasses with side-shields are

recommended.[6]

Hand Protection

Wear impervious gloves. Gloves must be
inspected prior to use and disposed of properly
after use.[6][8]

Skin/Body Protection

Lightweight protective clothing should be worn.

[6]

Respiratory

Respiratory protection is generally not required,

but if nuisance levels of dust are present, a type
N95 (US) or type P1 (EN 143) dust mask can be
used.[8]

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken.
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Exposure Route First-Aid Procedure

Move the individual to fresh air.[6][9] If breathing

) is difficult, give oxygen. If not breathing, provide
Inhalation

artificial respiration and seek immediate medical

attention.[9]

) Rinse the affected area with plenty of water.[6]
Skin Contact ] ) )
[7] If symptoms arise, seek medical advice.[6]

Immediately rinse the eyes with plenty of water

for at least 15 minutes, also under the eyelids.
Eye Contact [6][7] Assure adequate flushing by separating

the eyelids with fingers.[7] If symptoms persist,

consult a physician.[6]

If swallowed, wash out the mouth with water if
the person is conscious.[7] Do not induce
vomiting. Never give anything by mouth to an
Ingestion unconscious person.[7] Seek medical advice if
you feel unwell.[6] It is not expected to present a

significant ingestion hazard under normal use.

[6]

Handling and Storage Workflow

Proper handling and storage are critical to maintaining the integrity of Sulfo-Cy5 azide and
ensuring laboratory safety.

Experimental Use

For Experiment | [ Prepare Working Solution [N ea ol | Post-Experi
(Use Promptly) Reaction

Click to download full resolution via product page
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Caption: Workflow for safe handling and use of Sulfo-Cy5 azide.

Experimental Protocols

Sulfo-Cy5 azide is primarily used in copper-catalyzed azide-alkyne cycloaddition (CUAAC) and
strain-promoted alkyne-azide cycloaddition (SPAAC) reactions.[5]

General Protocol for Click Reaction in Solution

This is a generalized protocol and may require optimization for specific applications.
Materials:

o Sulfo-Cy5 azide

o Alkyne-containing molecule

o Copper(ll) sulfate (CuSOa)

e Sodium ascorbate

o Tris(benzyltriazolylmethyl)amine (TBTA) (optional, for Cu(l) stabilization)

e Phosphate-buffered saline (PBS)

e Anhydrous DMSO (for stock solution)

Procedure:

o Prepare Sulfo-Cy5 Azide Stock Solution: Dissolve Sulfo-Cy5 azide in anhydrous DMSO to
a stock concentration of 10 mM. Store this solution at -20°C or -80°C in the dark.[10]

o Prepare Reaction Mixture: In a microcentrifuge tube, prepare the click reaction mixture. The
final concentrations may need to be optimized, but a starting point is:

o 0.1 mM CuSOa
o 5 mM Sodium ascorbate

o 100 uM Sulfo-Cy5 azide
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o (Optional) 128 uM TBTA
o Your alkyne-containing molecule at the desired concentration

o Bring to the final volume with PBS.

e Reaction Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes,
protected from light.

 Purification: Purify the labeled product from excess reagents using appropriate methods
such as size exclusion chromatography (e.g., Sephadex G-25), dialysis, or precipitation.[11]

Protocol for Labeling Live Cells

This protocol is an example for labeling bacterial cells and should be adapted for specific cell
types and experimental goals.

Procedure:

o Cell Preparation: Grow and prepare cells as required for your experiment. For example,
incubate Yersinia pseudotuberculosis in a specific medium to induce the expression of the
target for labeling.[10]

o Prepare Working Solution: Dilute the Sulfo-Cy5 azide stock solution to a working
concentration (e.g., 100 uM) in a pre-warmed, serum-free cell culture medium or PBS.[10]
This working solution should be prepared fresh.

e Click Reaction in Cells:
o Wash the cells with PBS.

o Prepare the click reaction mixture containing 0.1 mM CuSOQOas, 128 uM TBTA, 5 mM
Sodium ascorbate, and 100 uM Sulfo-Cy5 azide in PBS.[10]

o Incubate the cells with the reaction mixture for a designated time (e.g., 60 minutes) to
allow for the conjugation reaction to occur.[10]

e Washing: Remove the excess reagents by washing the cells multiple times with PBS.[10]
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e Imaging: The labeled cells can then be imaged using a fluorescence microscope with
appropriate filters for the Cy5 dye.

Spill and Disposal Considerations

Accidental Release Measures:

o Use personal protective equipment.[6]

o Prevent further leakage or spillage if it is safe to do so0.[6]

e Soak up the spill with an inert absorbent material and dispose of it as hazardous waste.[6]
Disposal:

» Dispose of surplus and non-recyclable solutions through a licensed disposal company.[8]
o Contaminated packaging should be disposed of in the same manner as the product.[3]

e Always adhere to local, state, and federal regulations for chemical waste disposal.

By adhering to these safety guidelines and experimental protocols, researchers can confidently
and safely utilize Sulfo-Cy5 azide in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Sulfo-Cy5 Azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556027#sulfo-cy5-azide-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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